N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C27H19NO6/c1-2-32-18-13-11-16(12-14-18)24(29)25-23(19-8-4-6-10-22(19)33-25)28-26(30)20-15-17-7-3-5-9-21(17)34-27(20)31/h3-15H,2H2,1H3,(H,28,30)
• InChI Key: RBCPFJBYGMSQGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C27H19NO6
• Molecular Weight: 453.4 g/mol

Description

N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide, also known as EBC-46, is a synthetic compound derived from the seeds of the Blushwood tree found in the rainforests of Far North Queensland, Australia. EBC-46 has gained significant attention in scientific research due to its potential as an anti-cancer agent.

Mechanism of Action

The mechanism of action of N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide involves the activation of protein kinase C (PKC) and the induction of apoptosis in cancer cells. PKC is a family of enzymes that play a critical role in cell signaling and regulation. This compound activates PKC, leading to the disruption of the tumor vasculature and the induction of tumor cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects, including the induction of apoptosis, the inhibition of angiogenesis, and the activation of the immune system. The compound has also been found to have anti-inflammatory properties and can reduce pain and swelling at the site of injection.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide is its specificity for cancer cells. The compound targets tumor cells while sparing healthy cells, reducing the risk of side effects. However, the compound has limited solubility, making it challenging to administer in vivo. Additionally, the compound has a short half-life, requiring frequent dosing.

Future Directions

N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide has shown promising results in preclinical studies, and several clinical trials are currently underway to evaluate the safety and efficacy of the compound in humans. Future research should focus on optimizing the dosing and delivery of the compound to improve its efficacy and reduce the risk of side effects. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential for combination therapy with other anti-cancer agents.

Scientific Research Applications

N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its anti-cancer properties. In preclinical studies, this compound has shown promising results in the treatment of various types of cancer, including melanoma, breast cancer, and prostate cancer. The compound has been found to induce tumor cell death by disrupting the tumor vasculature and activating the immune system.